Cas no 7796-73-8 (3,3-dimethyl-4-pentenoic acid)

• Product Name: 3,3-dimethyl-4-pentenoic acid
• CAS No: 7796-73-8
• Molecular Formula: C₇H₁₂O₂
• Molecular Weight: 128.16898
• CID: 535151
• PubChem ID: 10630499

3,3-dimethyl-4-pentenoic acid Properties

Names and Identifiers

• 4-Pentenoic acid, 3,3-dimethyl-
• 3,3-DIMETHYL-4-PENTENOIC ACID
• 3,3-dimethylpent-4-enoic acid
• 2,2-dimethyl-4-pentenoic acid
• 3,3-Dimethyl-4-pentensaeure
• 3,3-dimethyl-pent-4-enoic acid
• 4-Pentenoic acid,3,3-dimethyl
• methyl 3,3-dimethyl-4-pentenoate

• InChIKey： FYYOTZLMLLTWAP-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H12O2/c1-4-7(2,3)5-6(8)9/h4H,1,5H2,2-3H3,(H,8,9)
• SMILES： C=CC(C)(C)CC(=O)O

Computed Properties

• Exact Mass: 128.08400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Heavy Atom Count: 9

Experimental Properties

• LogP: 1.67330
• PSA: 37.30000